3-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride
Overview
Description
Synthesis Analysis
A series of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides were synthesized and their activities were tested against seven phytopathogenic fungi .Chemical Reactions Analysis
The compound “3-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride” is likely to undergo difluoromethylation reactions . Difluoromethylation of 1-(3-bromo-1H-pyrazol-1-yl)ethan-1-one is of interest considering that 3-(difluoromethyl)-1-methyl-1H-pyrazole is a motif important to the agrochemical industry .Scientific Research Applications
Antifungal Activity and Synthesis
One study focused on the synthesis of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, demonstrating moderate to excellent antifungal activities against several phytopathogenic fungi. The research highlights the potential of these compounds in developing new antifungal agents, with certain derivatives showing superior activity compared to commercial antifungals like boscalid. This suggests a promising avenue for agricultural applications to combat plant diseases (Du et al., 2015).
Bioactive Compound Synthesis
Another study explored the synthesis and characterization of pyrazole derivatives, identifying their antitumor, antifungal, and antibacterial pharmacophore sites. The investigation into the structural aspects and bioactivities of these compounds could lead to the discovery of new therapeutic agents with improved efficacy and specificity for various diseases (Titi et al., 2020).
Chemical Synthesis and Characterization
Research on the preparation and use of 1-tert-butyl-3-methyl-1H-pyrazol-5-amine highlights the versatility of pyrazole compounds in chemical synthesis. This work outlines a single-step preparation method that can be applied in the synthesis of various pyrazole derivatives, offering insights into methodological advancements in organic chemistry (Pollock & Cole, 2014).
Mechanism of Action
Target of Action
The primary target of 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride is the enzyme succinate dehydrogenase (SDH) . SDH is a key enzyme in the mitochondrial respiratory chain, playing a crucial role in the citric acid cycle that generates ATP .
Mode of Action
This compound acts by inhibiting the activity of succinate dehydrogenase . By binding to the active site of the enzyme, it prevents the conversion of succinate to fumarate, a critical step in the citric acid cycle .
Biochemical Pathways
The inhibition of succinate dehydrogenase by this compound affects the citric acid cycle and the mitochondrial respiratory chain . This disruption leads to a decrease in ATP production, affecting energy-dependent processes within the cell .
Result of Action
The inhibition of succinate dehydrogenase by this compound leads to a disruption in energy production within the cell . This can lead to cell death, particularly in cells with high energy demands or those that are rapidly dividing .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors These may include the pH and temperature of the environment, the presence of other drugs or substances, and the specific characteristics of the individual’s metabolism
Properties
IUPAC Name |
3-(difluoromethyl)-1-methylpyrazol-4-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F2N3.ClH/c1-10-2-3(8)4(9-10)5(6)7;/h2,5H,8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEZFDWWCNAXYLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(F)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClF2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1946817-21-5 | |
Record name | 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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